Cas no 1261636-96-7 (5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl)
5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl
-
- Inchi: 1S/C14H7F7O/c1-22-7-3-2-5(14(20)21)4-6(7)8-9(15)11(17)13(19)12(18)10(8)16/h2-4,14H,1H3
- InChI Key: KJTIKWZDELSLLS-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C1C=C(C(F)F)C=CC=1OC)F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 353
- XLogP3: 4.6
- Topological Polar Surface Area: 9.2
5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011003360-250mg |
5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl |
1261636-96-7 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A011003360-500mg |
5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl |
1261636-96-7 | 97% | 500mg |
$806.85 | 2023-09-03 | |
| Alichem | A011003360-1g |
5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl |
1261636-96-7 | 97% | 1g |
$1445.30 | 2023-09-03 |
5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl
Recent Advances in the Study of 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl (CAS: 1261636-96-7)
The compound 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl (CAS: 1261636-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative is of particular interest due to its unique structural properties and potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its utility as a versatile building block for medicinal chemistry.
One of the key advancements in the study of this compound is its role as a precursor in the synthesis of novel fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have demonstrated that 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl can be efficiently incorporated into various pharmacophores, leading to the development of compounds with improved pharmacokinetic profiles. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent kinase inhibitors with enhanced selectivity and reduced off-target effects.
In addition to its synthetic utility, the biological activity of 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl has also been investigated. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its activity profile.
The stability and reactivity of 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl under various conditions have also been explored. Recent research has revealed that the difluoromethyl and methoxy groups play a critical role in stabilizing the compound against hydrolysis and oxidative degradation. This stability is particularly advantageous for its use in long-term storage and large-scale synthesis. Moreover, the compound's reactivity with nucleophiles and electrophiles has been characterized, providing valuable insights for its functionalization and derivatization.
Looking ahead, the potential applications of 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl extend beyond drug discovery. Its unique fluorination pattern makes it a promising candidate for materials science, particularly in the development of fluorinated polymers and liquid crystals. Researchers are also exploring its use in agrochemicals, where fluorinated compounds are known to exhibit enhanced pesticidal and herbicidal activity.
In conclusion, the recent studies on 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl (CAS: 1261636-96-7) underscore its versatility and potential in multiple domains of chemical biology and pharmaceutical research. Continued investigation into its synthetic applications, biological activity, and material properties is expected to yield further breakthroughs, solidifying its position as a valuable tool in modern chemistry.
1261636-96-7 (5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)